Cas no 4185-01-7 (3-Oxo-12a-hydroxy-5b-cholanoic Acid)

• Product name: 3-Oxo-12a-hydroxy-5b-cholanoic Acid
• CAS No: 4185-01-7
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 927437
• PubChem ID: 160738

3-Oxo-12a-hydroxy-5b-cholanoic Acid Chemical and Physical Properties

Names and Identifiers

• 12-ALPHA-HYDROXY-3-OXO-5-BETA-CHOLANOICACID
• 3-oxo-12alpha-hydroxy-5beta-cholan-24-oic acid
• 3-Oxo-12α-hydroxy-5β-cholanoic Acid
• 5.BETA.-CHOLANIC ACID, 12.ALPHA.-HYDROXY-3-OXO-
• 12a-Hydroxy-3-oxo-5b-cholan-24-Oic acid
• 12a-Hydroxy-3-oxo-5b-cholan-24-Oate
• SCHEMBL10946232
• 3-oxodeoxycholate
• 3-oxodeoxycholic acid
• 12alpha-hydroxy-3-keto-5beta-cholan-24-oic acid
• (5beta,12alpha)-12-hydroxy-3-oxocholan-24-oate
• Q27160053
• 12a-Hydroxy-3-keto-5b-cholan-24-Oic acid
• (5b,12a)-12-Hydroxy-3-oxocholan-24-Oate
• (5b,12a)-12-Hydroxy-3-oxocholan-24-Oic acid
• 4185-01-7
• 12alpha-Hydroxy-3-oxo-5beta-cholanoate
• 3-Dehydrodeoxycholate
• 12a-Hydroxy-3-oxo-5b-cholanoic acid
• WMUMZOAFCDOTRW-OVEHVULHSA-N
• 3-Oxo-12a-hydroxy-5b-cholanoic Acid
• (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• (5beta,12alpha)-12-hydroxy-3-oxocholan-24-oic acid
• 3-OXO-12.ALPHA.-HYDROXY-5.BETA.-CHOLANOIC ACID
• 3-Oxo-12-hydroxy-5-cholanoic Acid
• UNII-ID36RLU01B
• (R)-4-((5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoicacid
• 12alpha-Hydroxy-3-oxo-5beta-cholan-24-oic Acid
• 3-dehydrodeoxycholic acid
• CCRIS 3989
• 12alpha-Hydroxy-3-keto-5beta-cholan-24-Oate
• 12alpha-Hydroxy-3-oxo-5beta-cholanoic acid
• LMST04010168
• 12alpha-hydroxy-3-keto-5beta-cholanic acid
• 3-OXO-12.ALPHA.-HYDROXYCHOLAN-24-OIC ACID
• 5beta-Cholanic acid-12alpha-ol-3-one
• 12a-Hydroxy-3-oxo-5b-cholanoate
• PD165829
• 12.ALPHA.-HYDROXY-3-KETO-5.BETA.-CHOLANOIC ACID
• A902947
• CHEBI:88104
• 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOLANOIC ACID
• 12a-Hydroxy-3-keto-5b-cholan-24-Oate
• ID36RLU01B
• 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOL-24-OIC ACID
• 3-Oxo-12alpha-hydroxy-5beta-cholanoic Acid
• 3-Keto-DCA
• G76901
• (R)-4-((5R,8R,9S,10S,12S,13R,14S,17R)-12-HYDROXY-10,13-DIMETHYL-3-OXOHEXADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)PENTANOIC ACID
• 3-OXO-12ALPHA-HYDROXYCHOLAN-24-OIC ACID
• 12ALPHA-HYDROXY-3-KETO-5BETA-CHOLANOIC ACID
• (4R)-4-((5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-17-yl)pentanoic acid
• 5BETA-CHOLANIC ACID, 12ALPHA-HYDROXY-3-OXO-
• 12ALPHA-HYDROXY-3-OXO-5BETA-CHOL-24-OIC ACID

• Inchi： InChI=1S/C24H38O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-15,17-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,17+,18-,19+,20+,21+,23+,24-/m1/s1
• InChI Key： WMUMZOAFCDOTRW-OVEHVULHSA-N
• SMILES： C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)O)C

Computed Properties

• Exact Mass: 390.27714
• Monoisotopic Mass: 390.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 545.9±35.0 °C at 760 mmHg
• Flash Point: 298.0±22.4 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 74.6
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

3-Oxo-12a-hydroxy-5b-cholanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Monohydroxy bile acids, alcohols and derivatives

Additional information on 3-Oxo-12a-hydroxy-5b-cholanoic Acid

12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid (CAS No. 4185-01-7): A Comprehensive Overview

12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid, also known by its CAS registry number CAS No. 4185-01-7, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of bile acids, which are naturally occurring molecules derived from cholesterol metabolism. The structure of 12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid is characterized by a cholestane skeleton with specific functional groups, including a hydroxyl group at the 12-alpha position and a ketone group at the 3-position. These structural features contribute to its unique biological properties and potential therapeutic applications.

Recent studies have highlighted the importance of 12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid in various physiological processes. For instance, research has shown that this compound plays a role in lipid metabolism and bile acid signaling pathways. These pathways are critical for maintaining gut health, regulating energy expenditure, and preventing metabolic disorders such as obesity and type 2 diabetes. The compound's ability to modulate these pathways makes it a promising candidate for the development of novel therapeutics targeting metabolic diseases.

In addition to its role in metabolism, 12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid has been investigated for its anti-inflammatory properties. Experimental studies have demonstrated that this bile acid can reduce inflammation by inhibiting pro-inflammatory cytokines and modulating immune responses. This suggests potential applications in treating inflammatory conditions such as arthritis, inflammatory bowel disease, and cardiovascular inflammation.

The synthesis of 12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid involves several steps, including oxidation and hydroxylation reactions. Researchers have developed efficient methods to synthesize this compound using both chemical and enzymatic approaches. These advancements have improved the scalability and cost-effectiveness of producing this compound for research and commercial purposes.

Moreover, recent advancements in analytical techniques have enabled precise characterization of CAS No. 4185-01-7. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These analyses are crucial for ensuring the reliability of experimental results and the safety of potential therapeutic applications.

The application of 12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid extends beyond pharmacology into the fields of nutraceuticals and cosmeceuticals. Its role in promoting gut health and improving lipid profiles makes it a valuable ingredient in functional foods and dietary supplements. Additionally, its anti-inflammatory properties suggest potential use in skincare products aimed at reducing inflammation and promoting skin health.

In conclusion, 12-alpha-Hydroxy-3-Oxo-5-Beta-Cholanoic Acid (CAS No. 4185-01-7) is a versatile compound with significant implications in various scientific domains. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key molecule for future research and development in medicine, nutrition, and cosmetics.